N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H22N4OS/c29-23(25-17-20-12-6-2-7-13-20)18-30-24-27-26-22(16-19-10-4-1-5-11-19)28(24)21-14-8-3-9-15-21/h1-15H,16-18H2,(H,25,29)
• InChI Key: BRPMMBVTVTUNFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C24H22N4OS
• Molecular Weight: 414.5 g/mol

Description

N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as BPTA, is a novel compound that has been synthesized for scientific research purposes. BPTA belongs to the family of thioacetamide compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, it is believed that N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide inhibits the activity of certain enzymes by binding to them and disrupting their function. This leads to various biochemical and physiological effects, such as the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which makes it a potential candidate for drug discovery. N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and purify. Additionally, N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit various biochemical and physiological effects, making it a potential candidate for drug discovery and cancer treatment. However, one of the limitations of N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One direction is to further investigate its mechanism of action and optimize its use in lab experiments. Another direction is to study its potential as a drug candidate for the treatment of various diseases, such as cancer. Additionally, N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide could be used as a tool for studying the role of thioacetamide compounds in biological systems. Finally, future research could focus on the synthesis of analogs of N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide with improved properties for scientific research.

Synthesis Methods

The synthesis of N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of 5-benzyl-4-phenyl-4H-1,2,4-triazole-3-thiol with benzyl bromoacetate in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The purity and yield of the product can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit various scientific research applications. It has been used as a tool for studying the role of thioacetamide compounds in biological systems. N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to inhibit the activity of certain enzymes, which makes it a potential candidate for drug discovery. N-benzyl-2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been used in the study of cancer cells and has shown promising results in inhibiting their growth.